Cas no 139390-04-8 (7-Benzoxazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methylester)
139390-04-8 structure
Product Name:7-Benzoxazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methylester
CAS No:139390-04-8
MF:C17H16N2O3
MW:296.320544242859
CID:1268599
Update Time:2024-08-03
7-Benzoxazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methylester Chemical and Physical Properties
Names and Identifiers
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- 7-Benzoxazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methylester
- 7-Benzoxazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methyl ester
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- Inchi: 1S/C17H16N2O3/c1-19(2)12-9-7-11(8-10-12)16-18-14-6-4-5-13(15(14)22-16)17(20)21-3/h4-10H,1-3H3
- InChI Key: VMJKFKQVVZWHSV-UHFFFAOYSA-N
- SMILES: O1C2=C(C(OC)=O)C=CC=C2N=C1C1=CC=C(N(C)C)C=C1
Computed Properties
- Exact Mass: 296.11618
Experimental Properties
- Density: 1.230±0.06 g/cm3(Predicted)
- Boiling Point: 424.3±25.0 °C(Predicted)
- PSA: 55.57
- pka: 3.30±0.12(Predicted)
7-Benzoxazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methylester Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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